Cas no 68391-39-9 (4-methyl-2-octyl-1,3-dioxolane)

4-methyl-2-octyl-1,3-dioxolane Properties

Names and Identifiers

• 4-methyl-2-octyl-1,3-dioxolane
• 4-METHYL-2-OCTYL-3-DIOXOLANE
• FEMA NO. 4373
• 1, 4-methyl-2-octyl-
• SCHEMBL3504699
• NSC21897
• (+/-)-, NONANAL PROPYLENEGLYCOL ACETAL
• 2-Octyl-4-methyl-1,3-dioxolane
• NONANAL PROPYLENEGLYCOL ACETAL, (+/-)-
• NONANAL PROPYLENEGLYCOL ACETAL [FHFI]
• 28H9SFA7YM
• 68391-39-9
• DTXSID70867586
• 2-Octyl-4-methyl-1, 3-dioxolane
• nonanal propylene glycol acetal
• NSC-21897
• NS00063546
• AI3-30604
• Q27254312
• 1,3-Dioxolane, 4-methyl-2-octyl-
• Nonanal propyleneglycol acetal
• UNII-28H9SFA7YM
• CHEBI:179753
• EINECS 269-947-7
• NSC 21897
• +Expand

• InChIKey： AGNUIQKIUPCFET-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H24O2/c1-3-4-5-6-7-8-9-12-13-10-11(2)14-12/h11-12H,3-10H2,1-2H3
• SMILES： CC1COC(CCCCCCCC)O1

Computed Properties

• Exact Mass: 200.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 200.178
• Heavy Atom Count: 14
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 3.49840
• PSA: 18.46000
• Refractive Index: 1.431
• Boiling Point: 242.5°C at 760 mmHg
• Flash Point: 93.3°C
• FEMA: 4373 | NONANAL PROPYLENEGLYCOL ACETAL
• Density: 0.88